![molecular formula C19H18FN3OS B2541194 N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide CAS No. 688336-94-9](/img/structure/B2541194.png)
N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
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Description
N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C19H18FN3OS and its molecular weight is 355.43. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Genetic Differences
Research on compounds like Paracetamol (acetaminophen) helps understand the metabolism of drugs and the influence of genetic differences on their efficacy and safety. Studies like those by Zhao and Pickering (2011) explore how genetic differences affect the metabolism of drugs, which can inform the development and application of compounds like "N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide" in personalized medicine. Understanding metabolism is crucial for minimizing toxicity and optimizing therapeutic efficacy (Li-zi Zhao & G. Pickering, 2011).
Therapeutic Applications
The exploration of compounds for therapeutic uses, such as in the treatment of urinary tract infections by Hooton and Stamm (1997), provides insights into the potential applications of "this compound" in treating bacterial infections or other conditions. Understanding how drugs interact with pathogens and the human body can guide the development of new treatments (T. Hooton & W. Stamm, 1997).
Environmental Impact and Removal Techniques
Research on the environmental impact of pharmaceutical compounds and their removal, such as the work by Prasannamedha and Kumar (2020) on sulfamethoxazole, can inform the development of cleaner production techniques and environmental management strategies for new compounds. This is particularly relevant for ensuring that the production and disposal of "this compound" do not adversely affect the environment (G. Prasannamedha & P. S. Kumar, 2020).
Antioxidant Properties
The study of antioxidant properties in compounds, as discussed by Ilyasov et al. (2020) and Munteanu & Apetrei (2021), can provide a framework for researching "this compound" for potential antioxidant applications. Antioxidants play a significant role in mitigating oxidative stress and preventing diseases, and understanding these properties can lead to the development of novel therapeutic agents (I. Ilyasov et al., 2020).
Properties
IUPAC Name |
N-(4-ethylphenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3OS/c1-2-14-3-7-16(8-4-14)22-18(24)13-25-19-21-11-12-23(19)17-9-5-15(20)6-10-17/h3-12H,2,13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNRIXSCSDSNPMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.